Cas no 2211041-37-9 (Proline, 1-[(4-methylphenyl)methyl]-5-oxo-)

• Product Name: Proline, 1-[(4-methylphenyl)methyl]-5-oxo-
• CAS No: 2211041-37-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5223130
• Update Time: 2025-06-03

Proline, 1-[(4-methylphenyl)methyl]-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Proline, 1-[(4-methylphenyl)methyl]-5-oxo-

• Inchi： 1S/C13H15NO3/c1-9-2-4-10(5-3-9)8-14-11(13(16)17)6-7-12(14)15/h2-5,11H,6-8H2,1H3,(H,16,17)/t11-/m0/s1
• InChI Key： OJKNXYHTQNXSEG-NSHDSACASA-N
• SMILES： C(O)(=O)[C@@H]1CCC(=O)N1CC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Proline, 1-[(4-methylphenyl)methyl]-5-oxo-

Recent Advances in the Study of Proline, 1-[(4-methylphenyl)methyl]-5-oxo- (CAS: 2211041-37-9) in Chemical Biology and Pharmaceutical Research

The compound Proline, 1-[(4-methylphenyl)methyl]-5-oxo- (CAS: 2211041-37-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of Proline, 1-[(4-methylphenyl)methyl]-5-oxo- as a key intermediate in the synthesis of novel pharmaceutical agents. Its structural features, including the proline backbone and the 4-methylphenylmethyl substituent, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements in this area is the discovery of its inhibitory effects on certain proteases and kinases. In vitro studies have demonstrated that Proline, 1-[(4-methylphenyl)methyl]-5-oxo- exhibits potent activity against a range of enzymes, suggesting its potential as a lead compound for the development of new anti-inflammatory and anticancer drugs. These findings are supported by molecular docking studies, which reveal strong binding affinities between the compound and key enzymatic targets.

In addition to its enzymatic inhibition properties, recent research has explored the compound's role in modulating cellular signaling pathways. For instance, studies have shown that Proline, 1-[(4-methylphenyl)methyl]-5-oxo- can influence the activity of transcription factors involved in immune response regulation. This has opened new avenues for its application in immunotherapy and autoimmune disease treatment.

The synthesis and optimization of Proline, 1-[(4-methylphenyl)methyl]-5-oxo- have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. These improvements are critical for facilitating further preclinical and clinical studies.

Looking ahead, the potential applications of Proline, 1-[(4-methylphenyl)methyl]-5-oxo- extend beyond its current uses. Ongoing research is investigating its utility in drug delivery systems, where its structural properties could enhance the bioavailability and targeting of therapeutic agents. Furthermore, its compatibility with various chemical modifications makes it a promising candidate for the development of next-generation pharmaceuticals.

In conclusion, the compound Proline, 1-[(4-methylphenyl)methyl]-5-oxo- (CAS: 2211041-37-9) represents a significant area of interest in chemical biology and pharmaceutical research. Its diverse biological activities, combined with advances in synthesis and application, underscore its potential as a valuable tool in drug discovery and development. Future studies will likely continue to explore its mechanisms of action and expand its therapeutic applications.